Cas no 2763907-18-0 (3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2763907-18-0
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 6058778
• PubChem ID: 165984075
• Update Time: 2025-10-30

3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37344062
• 3-(3,5-dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2763907-18-0
• 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C15H19NO6/c1-4-5-22-15(19)16-13(14(17)18)8-10-6-11(20-2)9-12(7-10)21-3/h4,6-7,9,13H,1,5,8H2,2-3H3,(H,16,19)(H,17,18)
• InChI Key： BIBJMPGLZYFIBJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CC(C(=O)O)NC(=O)OCC=C)OC

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.1Ų

Additional information on 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Introduction to 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2763907-18-0)

The compound 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, identified by its CAS number 2763907-18-0, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of multiple functional groups, including an amide linkage and aromatic substituents, makes it a versatile intermediate for the development of novel therapeutic agents.

Recent research in the domain of medicinal chemistry has highlighted the importance of 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid as a building block for constructing biologically active molecules. The dimethoxyphenyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding affinity, making it a valuable component in the design of small-molecule drugs. Studies have demonstrated its utility in the synthesis of protease inhibitors and kinase modulators, which are critical targets in the treatment of chronic diseases such as cancer and inflammatory disorders.

The amide group in the molecular structure of 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid serves as a key pharmacophore, enabling interactions with biological targets through hydrogen bonding and dipole-dipole interactions. This feature has been exploited in the development of peptidomimetics and constrained peptides, which mimic the binding properties of natural peptides while exhibiting improved pharmacokinetic profiles. The prop-2-en-1-yloxy moiety further enhances the compound's solubility and bioavailability, making it an attractive candidate for oral administration.

In the context of modern drug discovery, the synthesis of 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has been optimized using advanced synthetic methodologies such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions. These techniques have enabled high-yield production of the compound with minimal side reactions, ensuring its suitability for preclinical and clinical studies. The growing interest in this compound is further underscored by its incorporation into several research pipelines aimed at identifying novel therapeutic candidates.

One notable application of 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is in the development of targeted therapies for neurological disorders. The aromatic ring system and amide functionality have been shown to interact with neurotransmitter receptors, suggesting potential efficacy in treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that derivatives of this compound can modulate cholinergic and dopaminergic pathways, offering a promising avenue for therapeutic intervention.

The role of 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid extends beyond its use as an intermediate in drug synthesis; it also serves as a model compound for understanding molecular recognition processes. Computational studies have been conducted to elucidate its binding interactions with proteins and nucleic acids, providing insights into structure-activity relationships (SAR). These findings have informed the design of next-generation compounds with enhanced potency and selectivity.

As research progresses, the applications of 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid are expected to expand into new therapeutic areas. Its structural versatility allows for modifications that can tailor its biological activity to specific disease targets. Collaborative efforts between synthetic chemists and biologists are crucial in harnessing its potential fully. By leveraging cutting-edge synthetic techniques and computational modeling, researchers can accelerate the discovery of novel therapeutics derived from this compound.

The future prospects for 3-(3,5-Dimethoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid are bright, particularly as advancements in chemical biology continue to reveal new mechanisms underlying human disease. Its integration into interdisciplinary research efforts promises to yield innovative solutions for unmet medical needs. As a cornerstone of modern pharmaceutical chemistry, this compound exemplifies the intersection of innovation and precision medicine.